Cas no 5954-65-4 ((E)-1-Propenylphosphonate diethyl ester)

• Product Name: (E)-1-Propenylphosphonate diethyl ester
• CAS No: 5954-65-4
• MF: C₇H₁₅O₃P
• MW: 178.165963411331
• CID: 369903
• PubChem ID: 5702572
• Update Time: 2025-06-07

(E)-1-Propenylphosphonate diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-1-propen-1-yl-, diethyl ester
• (E)-1-diethoxyphosphorylprop-1-ene
• DIETHYL(2-PROPENYL)PHOSPHONATE
• 1-Propenphosphonsaeure-diethylester
• Allyl-phosphonsaeure-diethylester
• diethyl 1-propenylphosphonate
• diethyl ester of 2-methylvinylphosphonic acid
• diethyl prop-1-en-1-ylphosphonate
• propenylphosphonate de diethyle
• Propenyl-phosphonsaeure-diethylester
• DTXSID60420649
• diethylprop-1-en-1-ylphosphonate
• diethyl trans-1-propenylphosphonate
• MFCD00463609
• AKOS017342839
• diethoxyphosphorylpropylene
• Phosphonic acid, 1-propenyl-, diethyl ester
• diethyl (E)-prop-1-en-1-ylphosphonate
• VBHYLCOEVPIQKH-QPJJXVBHSA-N
• Diethyl (prop-1(E)-enyl)phosphonate
• DIETHYL (1E)-PROP-1-EN-1-YLPHOSPHONATE
• 5954-65-4
• (E)-1-diethoxyphosphoryl-prop-1-ene
• (E)-1-Propenylphosphonate diethyl ester

• Inchi： 1S/C7H15O3P/c1-4-7-11(8,9-5-2)10-6-3/h4,7H,5-6H2,1-3H3/b7-4+
• InChI Key： VBHYLCOEVPIQKH-QPJJXVBHSA-N
• SMILES： P(/C=C/C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 178.07600
• Monoisotopic Mass: 178.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.02
• Boiling Point: 46 °C0.35 mm Hg(lit.)
• Flash Point: 224 °F
• Refractive Index: n20/D 1.4340(lit.)
• PSA: 45.34000
• LogP: 2.78610
• Solubility: Not determined

(E)-1-Propenylphosphonate diethyl ester Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on (E)-1-Propenylphosphonate diethyl ester

(E)-1-Propenylphosphonate diethyl ester (CAS No. 5954-65-4): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound (E)-1-Propenylphosphonate diethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 5954-65-4, represents a fascinating molecule with significant implications in the realms of chemical biology and medicinal chemistry. This organophosphorus derivative, characterized by its unique structural features, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry, agrochemicals, and pharmaceutical research. The compound's structure, featuring a vinyl group conjugated with a phosphonate diester moiety, positions it as a valuable intermediate in the synthesis of more complex molecules.

In recent years, the exploration of organophosphorus compounds has expanded dramatically, driven by their diverse functional roles and synthetic utility. The (E)-1-Propenylphosphonate diethyl ester stands out as a particularly intriguing species due to its ability to participate in various chemical transformations, including nucleophilic addition reactions, eliminations, and condensations. These reactions are not only fundamental to organic synthesis but also play a crucial role in the development of novel pharmaceuticals and agrochemicals.

The vinylphosphonate moiety in this compound is of particular interest because it can serve as a precursor for the formation of more elaborate phosphorus-containing heterocycles. These heterocycles are increasingly recognized for their biological activity, making (E)-1-Propenylphosphonate diethyl ester a promising candidate for further derivatization and investigation. For instance, researchers have been exploring its potential as a building block in the synthesis of phosphine oxides and sulfides, which are known to exhibit significant catalytic properties.

One of the most compelling aspects of (E)-1-Propenylphosphonate diethyl ester is its role in the development of novel therapeutic agents. Phosphonates, in general, have a long history of use as therapeutic molecules due to their ability to chelate metal ions and interfere with enzymatic processes. The introduction of a vinyl group into this framework opens up new possibilities for designing molecules that can interact with biological targets in unique ways. This has led to increased interest in its application as an intermediate in the synthesis of antiviral and anticancer agents.

Recent studies have highlighted the compound's utility in the preparation of phosphonate-based polymers and coatings. These materials are valued for their corrosion-resistant properties and their ability to form stable complexes with metals. The diethyl ester functionality contributes to the compound's solubility and reactivity, making it an ideal candidate for polymerization reactions that yield high-performance materials.

The chemical biology community has also been intrigued by the potential of (E)-1-Propenylphosphonate diethyl ester as a tool for studying enzyme mechanisms. Phosphonates are known to mimic phosphate groups due to their similar size and charge distribution, allowing them to interact with enzymes that rely on phosphate binding. By using this compound as a probe, researchers can gain insights into the structural and functional aspects of these enzymes. This has implications not only for basic research but also for drug discovery efforts aimed at developing inhibitors or activators of specific enzymatic pathways.

In addition to its biological relevance, (E)-1-Propenylphosphonate diethyl ester has found applications in synthetic methodologies that involve cross-coupling reactions. The vinyl group provides a convenient handle for performing reactions such as Suzuki-Miyaura coupling, which is widely used in organic synthesis to construct carbon-carbon bonds. These reactions are particularly valuable in pharmaceutical research, where they enable the efficient assembly of complex molecular architectures.

The environmental impact of organophosphorus compounds is another area where (E)-1-Propenylphosphonate diethyl ester has been studied extensively. While phosphonates are generally considered to be biodegradable under certain conditions, their persistence in aquatic environments can pose challenges if not managed properly. Researchers are working on developing strategies to minimize environmental exposure while maximizing their utility in industrial applications. This includes exploring biodegradable derivatives and optimizing synthetic routes to reduce waste generation.

The future prospects for (E)-1-Propenylphosphonate diethyl ester appear promising, with ongoing research focusing on expanding its applications in drug discovery, material science, and environmental chemistry. As our understanding of its properties grows, so too does its potential to contribute to advancements across multiple scientific disciplines. The compound's unique combination of reactivity and functional versatility makes it an indispensable tool for chemists and biologists alike.